Cas no 1336410-17-3 (2-(2R)-2-aminopropylbenzene-1,4-diol)

2-(2R)-2-aminopropylbenzene-1,4-diol structure
1336410-17-3 structure
Product Name:2-(2R)-2-aminopropylbenzene-1,4-diol
CAS No:1336410-17-3
MF:C9H13NO2
MW:167.205022573471
CID:6559669
PubChem ID:130691297
Update Time:2024-01-13

2-(2R)-2-aminopropylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-(2R)-2-aminopropylbenzene-1,4-diol
    • 2-[(2R)-2-aminopropyl]benzene-1,4-diol
    • 1336410-17-3
    • EN300-1870084
    • Inchi: 1S/C9H13NO2/c1-6(10)4-7-5-8(11)2-3-9(7)12/h2-3,5-6,11-12H,4,10H2,1H3/t6-/m1/s1
    • InChI Key: TYWAQPHUBWNPMP-ZCFIWIBFSA-N
    • SMILES: OC1C=CC(=CC=1C[C@@H](C)N)O

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66.5Ų

2-(2R)-2-aminopropylbenzene-1,4-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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